Cas no 1344588-03-9 ((2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine)

• Product Name: (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine
• CAS No: 1344588-03-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6312870
• PubChem ID: 130038425
• Update Time: 2025-05-20

(2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine
• EN300-1827217
• 1344588-03-9

• Inchi： 1S/C11H16FN/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7,9H,4-5,13H2,1-2H3/t9-/m0/s1
• InChI Key： MUZWWLGCENDVED-VIFPVBQESA-N
• SMILES： FC1=CC=C(C)C=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine

1344588-03-9: A Comprehensive Overview of (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine

1344588-03-9, also known as (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The (2S) configuration at the chiral center of the molecule plays a crucial role in determining its biological activity and selectivity.

The structure of (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine consists of a butanamine backbone with a substituted phenyl group. The phenyl ring is substituted with a fluorine atom at the 2-position and a methyl group at the 5-position, which introduces electronic and steric effects that can influence the compound's reactivity and interactions with biological targets. The butanamine moiety provides a flexible linker, enabling the molecule to adopt conformations that are favorable for binding to specific receptors or enzymes.

Recent studies have highlighted the potential of 1344588-03-9 as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 1344588-03-9 exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. This finding suggests that the compound could be a promising candidate for the treatment of conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine has been investigated for its synthetic versatility. Chemists have developed efficient synthetic routes to access this compound, leveraging modern methodologies such as asymmetric catalysis and microwave-assisted synthesis. These advancements have not only improved the scalability of production but also opened avenues for further structural modifications to optimize its bioavailability and efficacy.

The stereochemistry of 1344588-03-9 is particularly significant in determining its pharmacokinetic profile. Studies have shown that the (2S) enantiomer exhibits superior absorption and stability compared to its (2R) counterpart. This highlights the importance of stereocontrol in drug design, where even minor differences in molecular configuration can lead to substantial variations in therapeutic performance.

From an environmental perspective, researchers have also assessed the ecotoxicological impact of 1344588-03-9. Preliminary data indicate that the compound demonstrates low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to ensure sustainable practices in its production and use.

In conclusion, 1344588-03-9, or (2S)-4-(2-fluoro-5-methylphenyl)butan-2-amine, represents a compelling example of how modern chemical synthesis and pharmacological research can converge to yield innovative therapeutic agents. With its unique structure, stereochemical properties, and promising biological activity, this compound continues to be a focal point for scientific investigation. As research progresses, it is anticipated that 1344588-03-9 will play an increasingly important role in advancing our understanding of drug design and development.